3,4-dimethylbenzenesulfonic Acid

Catalog No.
S3720544
CAS No.
618-01-9
M.F
C8H10O3S
M. Wt
186.23 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
3,4-dimethylbenzenesulfonic Acid

CAS Number

618-01-9

Product Name

3,4-dimethylbenzenesulfonic Acid

IUPAC Name

3,4-dimethylbenzenesulfonic acid

Molecular Formula

C8H10O3S

Molecular Weight

186.23 g/mol

InChI

InChI=1S/C8H10O3S/c1-6-3-4-8(5-7(6)2)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)

InChI Key

WYCOJIVDCGJKDB-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)S(=O)(=O)O)C

Solubility

greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
Solubility in water, g/100ml at 20 °C: 40

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)O)C

Description

The exact mass of the compound 3,4-dimethylbenzenesulfonic Acid is 186.03506535 g/mol and the complexity rating of the compound is 240. The solubility of this chemical has been described as greater than or equal to 100 mg/ml at 68° f (ntp, 1992)solubility in water, g/100ml at 20 °c: 40. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Cosmetics -> Hydrotrope. However, this does not mean our product can be used or applied in the same or a similar way.

Physical Description

Xylenesulfonic acid, sodium salt is an odorless white crystalline powder. (NTP, 1992)
Liquid
WHITE CRYSTALS OR POWDER.

XLogP3

1.9

Hydrogen Bond Acceptor Count

3

Hydrogen Bond Donor Count

1

Exact Mass

186.03506535 g/mol

Monoisotopic Mass

186.03506535 g/mol

Boiling Point

315 °F at 760 mm Hg (NTP, 1992)
157 °C

Heavy Atom Count

12

Vapor Density

6.45 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 6.45

Density

1.23 (NTP, 1992)

Melting Point

81 °F (NTP, 1992)
27 °C

Absorption Distribution and Excretion

ABSORBED SULFONATES ARE QUICKLY DISTRIBUTED THROUGH LIVING SYSTEMS, BUT ALSO READILY EXCRETED. /SULFONATES/

Wikipedia

3,4-Dimethylbenzenesulfonic acid

Use Classification

Cosmetics -> Hydrotrope

Methods of Manufacturing

SULFONATION OF XYLENE WITH OLEUM FOLLOWED BY NEUTRALIZATION WITH SODIUM HYDROXIDE

General Manufacturing Information

All other chemical product and preparation manufacturing
Nonmetallic mineral product manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other nonmetallic mineral product manufacturing.
Soap, cleaning compound, and toilet preparation manufacturing
Benzenesulfonic acid, dimethyl-, sodium salt (1:1): ACTIVE
BY ADJUSTING THE CONCN OF A NUMBER OF HYDROTROPES, EG, DIETHANOLAMINE, TRIETHANOLAMINE, AND ETHANOL, SODIUM XYLENESULFONATE IN NONIONIC-ANIONIC SYSTEMS WAS DECREASED.
STABLE GEL-TYPE PERFUME COMPOSITIONS CONTAINING 0.1-5 WT % HYDROTROPIC ALKALI METAL BENZOATES, P-TOLUENESULFONATE, OR XYLENESULFONATES AS STABILIZERS WERE PREPD.

Dates

Modify: 2023-07-27

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